Cas no 67383-35-1 (2-methylpyrimidin-4-ol)

• Product Name: 2-methylpyrimidin-4-ol
• CAS No: 67383-35-1
• MF: C₅H₆N₂O
• MW: 110.11394071579
• MDL: MFCD00234103
• CID: 502247
• PubChem ID: 250451
• Update Time: 2024-10-28

2-methylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-Methylpyrimidin-4-ol
• 2-Methylpyrimidin-4(3H)-one
• 4-HYDROXY-2-METHYLPYRIMIDINE
• 4-Pyrimidinol,2-methyl-
• 2-Methyl-4(3H)-pyrimidinone
• 2-methyl-4-pyrimidinol
• 4(1H)-Pyrimidinone, 2-methyl-
• 2-methyl-1H-pyrimidin-6-one
• 4(3H)-Pyrimidinone,2-methyl-
• 4(1H)-Pyrimidinone, 2-methyl- (8CI,9CI)
• QWIDYOLZFAQBOB-UHFFFAOYSA-N
• NSC69938
• 2-methyl-3,4-dihydropyrimidin-4-one
• 2-Methylpyrimidin-4-one
• 2-Methyl-pyrimidin-4-ol
• methylpyrimidin-4(3H)-one
• 2-Met
• SY112256
• A835731
• 2-methyl-1,4-dihydropyrimidin-4-one
• FT-0649613
• SCHEMBL755723
• 2-methylpyrimidin-4-ol;2-Methylpyrimidin-4(3H)-one
• 127892-80-2
• CS-W019202
• SB57830
• 67383-35-1
• 19875-04-8
• AM20100623
• EN300-67587
• J-513387
• MFCD05864425
• MFCD00234103
• DTXSID10941718
• 2-Methyl-4(1H)-pyrimidinone #
• A22342
• Z1269638492
• NSC-69938
• InChI=1/C5H6N2O/c1-4-6-3-2-5(8)7-4/h2-3H,1H3,(H,6,7,8
• H10624
• AKOS009845214
• SB57752
• J-515479
• AKOS015856515
• FT-0650116
• D78263
• AKOS015901383
• DS-3240
• SY064510
• 2-methyl-3H-pyrimidin-4-one
• 4(3H)-Pyrimidinone, 2-methyl- (9CI)
• DB-010252
• 2-methylpyrimidin-4-ol

• MDL： MFCD00234103
• Inchi： 1S/C5H6N2O/c1-4-6-3-2-5(8)7-4/h2-3H,1H3,(H,6,7,8)
• InChI Key： QWIDYOLZFAQBOB-UHFFFAOYSA-N
• SMILES： O=C1C=CN=C(C)N1

Computed Properties

• Exact Mass: 110.04800
• Monoisotopic Mass: 110.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 41.5
• Surface Charge: 0
• Tautomer Count: 3

Experimental Properties

• Color/Form: No data available
• Density: 1.22 g/cm3
• Melting Point: No data available
• Boiling Point: 190.3°C at 760 mmHg
• Flash Point: 68.9ºC
• Refractive Index: 1.576
• PSA: 46.01000
• LogP: 0.49060

2-methylpyrimidin-4-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36-38
• Safety Instruction： 36/37/39
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether